Cas no 2229430-38-8 (3-bromo-2-methoxy-5-(prop-2-yn-1-yl)thiophene)

• Product Name: 3-bromo-2-methoxy-5-(prop-2-yn-1-yl)thiophene
• CAS No: 2229430-38-8
• MF: C₈H₇BrOS
• MW: 231.109580278397
• CID: 6335783
• PubChem ID: 165663235
• Update Time: 2025-10-29

3-bromo-2-methoxy-5-(prop-2-yn-1-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-methoxy-5-(prop-2-yn-1-yl)thiophene
• EN300-1917968
• 2229430-38-8

• Inchi： 1S/C8H7BrOS/c1-3-4-6-5-7(9)8(10-2)11-6/h1,5H,4H2,2H3
• InChI Key： KDZZISSBALHVNA-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(CC#C)=C1

Computed Properties

• Exact Mass: 229.94010g/mol
• Monoisotopic Mass: 229.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.5Ų

Additional information on 3-bromo-2-methoxy-5-(prop-2-yn-1-yl)thiophene

Introduction to 3-Bromo-2-Methoxy-5-(Prop-2-yn-1-yl)thiophene (CAS No. 2229430-38-8)

3-Bromo-2-methoxy-5-(prop-2-yn-1-yl)thiophene (CAS No. 2229430-38-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom, a methoxy group, and a propargyl (prop-2-yn-1-yl) substituent attached to a thiophene ring. These functional groups endow the molecule with a range of chemical and physical properties that make it an attractive candidate for various applications.

The thiophene ring, a five-membered heterocyclic compound with a sulfur atom, is known for its aromatic stability and electronic properties. The presence of the bromine atom in the 3-position provides a reactive site for various chemical transformations, such as cross-coupling reactions and nucleophilic substitutions. The methoxy group at the 2-position contributes to the molecule's polarity and can influence its solubility and reactivity. The propargyl group, located at the 5-position, introduces an alkyne functionality that can participate in click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC).

Recent research has highlighted the potential of 3-bromo-2-methoxy-5-(prop-2-yn-1-yl)thiophene in drug discovery and materials science. In medicinal chemistry, this compound serves as a valuable building block for the synthesis of bioactive molecules. For instance, the bromine atom can be used to introduce fluorine or other functional groups through substitution reactions, which can modulate the biological activity and pharmacokinetic properties of the resulting compounds. The methoxy group can enhance the lipophilicity of drug candidates, improving their cell membrane permeability and bioavailability.

In materials science, 3-bromo-2-methoxy-5-(prop-2-yn-1-yl)thiophene has been explored for its potential in the development of functional materials with unique electronic and optical properties. The thiophene ring is a common motif in conjugated polymers and small molecules used in organic electronics, such as organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs). The propargyl group can be used to link multiple thiophene units through click chemistry reactions, forming extended conjugated systems with enhanced electronic performance.

The synthetic accessibility of 3-bromo-2-methoxy-5-(prop-2-yn-1-yl)thiophene has been well-documented in the literature. One common synthetic route involves the sequential functionalization of a thiophene derivative. For example, starting from 2-methoxythiophene, the introduction of a bromine atom at the 3-position can be achieved through electrophilic bromination or metal-catalyzed borylation followed by oxidative coupling. The subsequent introduction of the propargyl group can be accomplished via Sonogashira coupling or other palladium-catalyzed cross-coupling reactions.

The physical properties of 3-bromo-2-methoxy-5-(prop-2-yn-1-yl)thiophene have also been extensively studied. It typically exists as a colorless or pale yellow solid with a melting point ranging from 70 to 75°C. The compound is moderately soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but exhibits limited solubility in water due to its hydrophobic nature. Its stability under various conditions has been evaluated, showing good resistance to air and moisture but sensitivity to strong acids and bases.

In terms of safety and handling, 3-bromo-2-methoxy-5-(prop-2-yinl)thiophene should be stored in tightly sealed containers under inert atmosphere to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The biological activity of 3-bromo-2-methoxy-5-(prop-yinl)thiophene has been investigated in several studies. Initial screening assays have shown that this compound exhibits moderate cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Further research is needed to elucidate its mechanism of action and optimize its pharmacological profile.

In conclusion, 3-bromo-2-methoxy-thiophene (CAS No. 2229430–38–8) is a multifunctional compound with broad applications in medicinal chemistry and materials science. Its unique combination of functional groups provides opportunities for chemical modifications and functionalization, making it an attractive starting material for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound.